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Compound of Interest

Compound Name: GW791343 trihydrochloride

Cat. No.: B3123575 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of GW791343 trihydrochloride, a potent human

P2X7 receptor negative allosteric modulator. Adherence to these procedures is critical for

laboratory safety and environmental protection.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling and

disposal.
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Property Value Reference

Chemical Name

2-[(3,4-Difluorophenyl)amino]-

N-[2-methyl-5-(1-

piperazinylmethyl)phenyl]-

acetamide trihydrochloride

[1]

Molecular Formula C₂₀H₂₇Cl₃F₂N₄O

Molecular Weight 483.81 g/mol [1]

CAS Number 309712-55-8 [1]

Appearance Solid

Purity ≥99% (HPLC) [1]

Solubility Soluble in water to 100 mM

Storage
Desiccate at room

temperature.
[1]

Identified Uses

Laboratory chemicals,

Manufacture of substances.

For research use only.

[2][3]

Disposal Procedures
The toxicological properties of GW791343 trihydrochloride have not been thoroughly

investigated. Therefore, it is crucial to handle and dispose of this compound as potentially

hazardous. The following step-by-step procedure should be followed.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate personal

protective equipment.

Gloves: Use appropriate chemical-resistant gloves. Inspect gloves before use.

Eye Protection: Wear appropriate safety glasses or chemical safety goggles.
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Lab Coat: A lab coat or other protective clothing should be worn.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator in a well-ventilated area, preferably a chemical fume hood.

Step 2: Waste Collection

Proper collection and storage of chemical waste are critical to prevent accidents.

Use Appropriate Containers: Collect waste GW791343 trihydrochloride in a designated,

compatible, and leak-proof container. The container must have a secure, screw-top cap.

Labeling: As soon as waste is added, label the container clearly. The label should include:

The full chemical name: "GW791343 trihydrochloride"

The words "Hazardous Waste"

The date the waste was first added to the container.

The primary hazards associated with the chemical (e.g., "Toxic," "Irritant").

Segregation: Store the waste container in a designated satellite accumulation area within the

laboratory. Ensure it is segregated from incompatible materials to prevent dangerous

reactions. Do not mix with other chemical waste unless compatibility is confirmed.

Step 3: Disposal Pathway

Never dispose of GW791343 trihydrochloride down the drain or in the regular trash.

Professional Disposal Service: The disposal of this chemical must be handled by a licensed

and qualified hazardous waste disposal company. Your institution's Environmental Health

and Safety (EHS) department will have established procedures and approved vendors for

this purpose.

Request Pickup: Once your waste container is full or ready for disposal, follow your

institution's procedures to request a hazardous waste pickup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3123575?utm_src=pdf-body
https://www.benchchem.com/product/b3123575?utm_src=pdf-body
https://www.benchchem.com/product/b3123575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3123575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GW791343 trihydrochloride.
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Start: Disposal of
GW791343 trihydrochloride

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Collect Waste in a
Designated, Labeled Container

Step 3: Segregate from
Incompatible Materials

Step 4: Store in a Designated
Satellite Accumulation Area

Is the substance fully characterized
for non-hazardous properties?

Treat as Hazardous Waste

No (Default for
research chemicals)

Step 5: Contact Institutional
EHS for Pickup

Step 6: Transfer to a Licensed
Hazardous Waste Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for GW791343 Trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3123575?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/gw-791343-hydrochloride_3385
https://www.tocris.com/products/gw-791343-hydrochloride_3385
https://documents.tocris.com/pdfs/tocris_msds/0283_sds.pdf?1705379860
https://documents.tocris.com/pdfs/tocris_msds/7200_sds.pdf?1600218880
https://www.benchchem.com/product/b3123575#gw791343-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b3123575#gw791343-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b3123575#gw791343-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b3123575#gw791343-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3123575?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3123575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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